BENZOIC ACID, p-(N-(2-CHLOROETHYL)-N-ETHYLAMINO)-

• CAS RN: 2045-21-8
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• IUPAC Name: 4-[2-chloroethyl(ethyl)amino]benzoic acid
• InChI: InChI=1S/C11H14ClNO2/c1-2-13(8-7-12)10-5-3-9(4-6-10)11(14)15/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key: ULODYZDCGAFRDQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCCl)C1=CC=C(C=C1)C(=O)O

Description

BENZOIC ACID, p-(N-(2-CHLOROETHYL)-N-ETHYLAMINO)- is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.5 g (12.0 mmol) of 4-[N-ethyl,N-(2-chloroethyl)amino]benzonitrile in 25 ml of ethanol, 25 ml of concentrated hydrochloric acid were added, followed by reflux under heat for 12 hours. The reaction mixture was allowed to cool down. Sodium carbonate was then added to basify the solution, followed by washing with chloroform. The water layer was acidified with concentrated hydrochloric acid and then extracted with chloroform. The solvent was distilled out under reduced pressure, followed by washing with IPA, whereby 1.1 g of white powder were obtained (yield: 40%).